Cas no 2228863-23-6 (3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2228863-23-6
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 6448607
• PubChem ID: 165706564
• Update Time: 2025-10-28

3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine
• EN300-1818242
• 2228863-23-6

• Inchi： 1S/C11H14F2N2O2/c1-11(2,6-14)5-7-3-8(12)9(13)4-10(7)15(16)17/h3-4H,5-6,14H2,1-2H3
• InChI Key： DAGJQWAQCPFNFN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CC(C)(C)CN)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 244.10233402g/mol
• Monoisotopic Mass: 244.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine

3-(4,5-Difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine: A Comprehensive Overview

3-(4,5-Difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine (CAS No. 2228863-23-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

The chemical structure of 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine is notable for its combination of a nitro group and difluoro substitution on the phenyl ring, along with a dimethylpropane moiety. These structural elements contribute to its distinct physical and chemical properties. The presence of the nitro group imparts strong electron-withdrawing characteristics, while the difluoro substitution enhances the molecule's lipophilicity and metabolic stability. The dimethylpropane moiety adds steric bulk, which can influence the compound's interactions with biological targets.

In terms of synthesis, several methods have been reported for the preparation of 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine. One common approach involves the reaction of 4,5-difluoro-2-nitrobenzene with 2,2-dimethylpropylamine in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in catalytic systems have further improved the efficiency and selectivity of this synthetic route.

The biological activities of 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine have been extensively studied in various in vitro and in vivo models. One of the most promising applications of this compound is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. Studies have shown that it exhibits potent anti-inflammatory effects by selectively inhibiting cyclooxygenase (COX) enzymes without causing significant side effects. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Furthermore, research has indicated that 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine may have neuroprotective properties. In preclinical studies using animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, this compound has demonstrated the ability to reduce oxidative stress and protect neuronal cells from damage. These findings suggest that it could be a valuable therapeutic agent for treating neurodegenerative disorders.

In addition to its anti-inflammatory and neuroprotective activities, 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine has also shown promise as an antiviral agent. Recent studies have explored its efficacy against various viral infections, including influenza and herpes simplex virus (HSV). The compound's ability to interfere with viral replication mechanisms makes it a potential candidate for developing new antiviral therapies.

The pharmacokinetic properties of 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine have been investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has good bioavailability. Its lipophilic nature allows it to cross biological membranes efficiently, which is crucial for its therapeutic effects.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine. Prodrugs are inactive derivatives that are converted into their active forms within the body through metabolic processes. This approach can enhance the drug's pharmacological properties and reduce side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 3-(4,5-difluoro-2-nitrophenyl)-2,2-dimethylpropan-1-amine (CAS No. 228863-23-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.